Cas no 1158139-28-6 ((2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid)

• Product Name: (2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid
• CAS No: 1158139-28-6
• MF: C₁₀H₁₅NO₄
• MW: 213.230403184891
• CID: 5073569
• Update Time: 2023-08-25

(2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[methyl(oxan-4-yl)carbamoyl]prop-2-enoic acid
• (E)-4-[methyl(oxan-4-yl)amino]-4-oxobut-2-enoic acid

• Inchi： 1S/C10H15NO4/c1-11(8-4-6-15-7-5-8)9(12)2-3-10(13)14/h2-3,8H,4-7H2,1H3,(H,13,14)/b3-2+
• InChI Key： ICCHXIKCDOLMLW-NSCUHMNNSA-N
• SMILES： O1CCC(CC1)N(C(/C=C/C(=O)O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: -0.1
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids